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Compound of Interest

Compound Name: Bis(triphenylsilyl)chromate

Cat. No.: B1148569

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(triphenylsilyl)chromate is an organochromium compound utilized in organic synthesis,
notably as a catalyst for ethylene polymerization and as an oxidizing agent for converting
certain trimethylsilyl ethers to ketones.[1] An accurate determination of its molecular weight is
fundamental for stoichiometric calculations in reaction mechanisms, quantitative analysis, and
material characterization. This document provides a detailed calculation of the molecular
weight of bis(triphenylsilyl)chromate based on its chemical formula and the standard atomic
weights of its constituent elements as recommended by the International Union of Pure and
Applied Chemistry (IUPAC).

Chemical Formula and Structure

The chemical formula for bis(triphenylsilyl)chromate is C3sH30CrOa4Siz.[2] Its linear formula is
represented as [(CeHs)3SiO]2CrOz2.[1] The structure consists of a central chromate core bonded
to two triphenylsilyl groups.

Methodology: Molecular Weight Calculation

The molecular weight (MW) is a calculated quantity, representing the sum of the atomic weights
of all atoms in a molecule. The protocol for this determination is a computational method based
on established chemical principles.
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Computational Protocol:

« Identify the molecular formula: The confirmed formula is C3sH30CrOa4Si-.

o Determine the count of each atom:

[e]

Carbon (C): 36

o

Hydrogen (H): 30

o

Chromium (Cr): 1

[¢]

Oxygen (O): 4

[¢]

Silicon (Si): 2

» Obtain Standard Atomic Weights: The conventional atomic weights for each element are
sourced from IUPAC data.[3]

o Calculate Total Mass Contribution: For each element, multiply the atom count by its standard
atomic weight.

e Summation: Sum the total mass contributions of all elements to obtain the final molecular
weight.

While this guide focuses on the calculated molecular weight, experimental verification can be
performed using techniques such as Mass Spectrometry, which provides a mass-to-charge
ratio that can be used to confirm the molecular mass.

Data Presentation: Atomic Weight Contributions

The following table summarizes the quantitative data used for the molecular weight calculation
of C3eH30CrOaSia.
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Standard Total Mass
Element Symbol Atom Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 36 12.011[3][4][5] 432.396
Hydrogen H 30 1.008[6][7] 30.240
, 51.9961[3][8][9]
Chromium Cr 1 51.9961
[10]
15.999[11][12]
Oxygen O 4 63.996
[13]
. . 28.085[14][15]
Silicon Si 2 56.170
[16]
Total 73 634.7981

The calculated molecular weight of bis(triphenylsilyl)chromate is 634.80 g/mol (rounded to

two decimal places). This value is consistent with commercially available chemical data.[1][2]

Visualization of Calculation Workflow

The logical process for calculating the molecular weight is depicted in the following diagram.
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Start: Define Compound
Bis(triphenylsilyl)chromate

Step 1: Identify Chemical Formula
C36H30CrO4Si2

Step 2: Count Atoms
C=36, H=30, Cr=1, O=4, Si=2

Step 3: Get Standard Atomic Weights
(IUPAC)

Step 4: Calculate Mass Contribution
(Atom Count * Atomic Weight)

Step 5: Sum All Contributions

Result:
Molecular Weight = 634.80 g/mol

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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